Cas no 93263-96-8 (6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-)

• Product Name: 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-
• CAS No: 93263-96-8
• MF: C₉H₁₁N₅OS
• MW: 237.281539201736
• CID: 817703
• PubChem ID: 135455366
• Update Time: 2025-04-19

6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-
• 2-pyrrolidin-1-yl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
• 2-(Pyrrolidin-1-yl)-8-sulfanylidene-3,7,8,9-tetrahydro-6H-purin-6-one
• DTXSID60394750
• 93263-96-8
• NSC527414
• NSC-527414

• Inchi： 1S/C9H11N5OS/c15-7-5-6(12-9(16)10-5)11-8(13-7)14-3-1-2-4-14/h1-4H2,(H3,10,11,12,13,15,16)
• InChI Key： QOGRPUYWTQBXAH-UHFFFAOYSA-N
• SMILES： S=C1NC2C(NC(=NC=2N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 237.06843116g/mol
• Monoisotopic Mass: 237.06843116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones